Cas no 1677-79-8 (4-chloro-2,3-dihydropyridazin-3-one)

• Product Name: 4-chloro-2,3-dihydropyridazin-3-one
• CAS No: 1677-79-8
• MF: C₄H₃ClN₂O
• MW: 130.53241944313
• MDL: MFCD00233956
• CID: 136760
• PubChem ID: 17995097
• Update Time: 2025-04-19

4-chloro-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-Chloropyridazin-3-ol
• 3(2H)-Pyridazinone,4-chloro-
• 4-CHLORO-3(2H)-PYRIDAZINONE
• 4-Chloro-3-pyridazone
• 4-Chloropyridazin-3(2H)-one
• 5-chloro-1H-pyridazin-6-one
• 4-Chlor-3-pyridazon
• 4-chloro-2H-pyridazin-3-one
• 4-Chloropyridazin-3-one
• 3(2H)-Pyridazinone,4-chloro-(
• 4-chloro-2,3-dihydropyridazin-3-one
• 3(2H)-Pyridazinone, 4-chloro-
• Chlorpyridazon
• 4-Chloropyridazine-3-ol
• UYWAYTBDMJFIQT-UHFFFAOYSA-N
• FCH4117437
• PB31005
• SY033523
• FT-0703054
• EN300-85858
• AMY25003
• AKOS006284219
• MFCD08062119
• 4-Chloro-3(2H)-Pyridazinone;4-Chloropyridazin-3-ol
• A882216
• AKOS015998721
• DTXSID90592020
• 1677-79-8
• AC-27258
• GS-3821
• MFCD00233956
• SCHEMBL392004
• SCHEMBL8824541
• CS-W019136
• DB-358284

• MDL： MFCD00233956
• Inchi： 1S/C4H3ClN2O/c5-3-1-2-6-7-4(3)8/h1-2H,(H,7,8)
• InChI Key： UYWAYTBDMJFIQT-UHFFFAOYSA-N
• SMILES： ClC1=CC=NNC1=O

Computed Properties

• Exact Mass: 129.99300
• Monoisotopic Mass: 129.9933904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: 0.1

Experimental Properties

• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (26 g/l) (25 º C),
• PSA: 45.75000
• LogP: 0.42330

4-chloro-2,3-dihydropyridazin-3-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones